Cas no 1326844-91-0 (1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1326844-91-0
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 4588512
• Update Time: 2025-07-02

1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H12ClN3O2/c1-3-10-11(12(17)18)14-15-16(10)8-4-5-9(13)7(2)6-8/h4-6H,3H2,1-2H3,(H,17,18)
• InChI Key： QGLNXYWGCVNGNT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(C)=C2)C(CC)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 460.8±55.0 °C at 760 mmHg
• Flash Point: 232.5±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-91-0)

1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1326844-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a phenyl ring substituted with chloro and methyl groups, alongside an ethyl-substituted triazole ring linked to a carboxylic acid moiety. Such a configuration imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The relevance of 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is underscored by its potential role in the development of novel pharmaceutical agents. In recent years, there has been a surge in research focused on heterocyclic compounds due to their ability to modulate various biological pathways effectively. The presence of the triazole ring in this molecule suggests possible interactions with enzymes and receptors involved in inflammatory responses, microbial infections, and even neurological disorders. Furthermore, the chloro and methyl substituents on the phenyl ring can influence the compound's solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with higher precision. Studies have indicated that derivatives of 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in cancer progression and other chronic diseases. For instance, modifications to the ethyl group or the carboxylic acid moiety could enhance its binding to target proteins while minimizing off-target effects. Such insights are derived from high-throughput screening assays and structure-based drug design approaches that have become increasingly sophisticated over the past decade.

The pharmaceutical industry has been particularly interested in exploring triazole derivatives due to their broad spectrum of biological activities. 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid serves as a promising precursor for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have demonstrated that strategic functionalization of this scaffold can lead to compounds with improved efficacy against pathogens resistant to conventional treatments. Moreover, the carboxylic acid group provides a versatile handle for further derivatization via esterification or amidation reactions, expanding its utility in drug development pipelines.

In addition to its pharmaceutical applications, this compound has shown potential in material science and agrochemical research. The unique structural features of 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid make it a candidate for designing advanced polymers or specialty chemicals with tailored functionalities. For example, its ability to form stable complexes with metal ions could be exploited in catalytic processes or as part of smart materials that respond to environmental stimuli. Such interdisciplinary applications highlight the versatility of heterocyclic compounds like this one.

The synthesis of 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic methodologies have streamlined these processes through the use of palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These techniques not only improve yield but also allow for greater selectivity in constructing complex molecular architectures. As a result, researchers can now access derivatives of this compound more efficiently than ever before.

Evaluation of 1-(4-chloro-3-methylphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid in preclinical studies has revealed intriguing pharmacokinetic profiles that warrant further investigation. Its moderate solubility in both aqueous and organic solvents suggests potential for oral administration or topical application depending on further modifications. Additionally, preliminary toxicity studies indicate that this compound exhibits low systemic toxicity at therapeutic doses when tested in animal models. These findings bolster its candidacy as a lead compound for future drug development initiatives.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like 1-(4-chloro-3-methylphenyl)-5-ethyl-H-ltriazole-lcarbonyl acid CAS No 13268449l from vast chemical libraries based on predicted bioactivity scores. Such computational tools can prioritize compounds for experimental validation by filtering out those with unfavorable properties early in the process. This approach not only saves time but also reduces costs associated with synthesizing large numbers of molecules without prior optimization.

Future directions for research on this compound include exploring its role as an intermediate in synthesizing antiviral agents or anticancer drugs targeting specific genetic mutations associated with disease resistance or progression resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance Resistance ResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistanceResistance. By leveraging cutting-edge synthetic strategies coupled with advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy mass spectrometry (MS) chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography chromatography mass spectrometry (MS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS) high-resolution mass spectrometry (HRMS), researchers can elucidate structural complexities determine stereochemical configurations assess metabolic stability identify degradation pathways optimize synthetic routes enhance enantioselectivity thereby paving way way way way way way way way way way way way new therapeutic modalities based on (CAS No 13268449l).